Cas no 850349-82-5 (Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-)

Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro- structure
850349-82-5 structure
Product Name:Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
CAS No:850349-82-5
MF:C12H14BrF3O3
MW:343.13697385788
CID:716879
Update Time:2024-01-31

Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
    • 1-BROMO-4-(2,2-DIETHOXYETHOXY)-2,3,5-TRIFLUOROBENZENE
    • Benzene, 1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
    • Inchi: 1S/C12H14BrF3O3/c1-3-17-9(18-4-2)6-19-12-8(14)5-7(13)10(15)11(12)16/h5,9H,3-4,6H2,1-2H3
    • InChI Key: SYDMWFDNEQIRPV-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(F)=C(OCC(OCC)OCC)C(F)=C1F

Computed Properties

  • Exact Mass: 342.00800
  • Monoisotopic Mass: 342.007842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 1.442±0.06 g/cm3(Predicted)
  • Boiling Point: 336.6±42.0 °C(Predicted)
  • PSA: 27.69000
  • LogP: 3.64430

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